molecular formula C15H14O3S B8725936 Benzoic acid, 2-[[(4-methoxyphenyl)methyl]thio]- CAS No. 101093-83-8

Benzoic acid, 2-[[(4-methoxyphenyl)methyl]thio]-

Cat. No. B8725936
CAS RN: 101093-83-8
M. Wt: 274.3 g/mol
InChI Key: XNWQNANDQXNBIQ-UHFFFAOYSA-N
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Description

Benzoic acid, 2-[[(4-methoxyphenyl)methyl]thio]- is a useful research compound. Its molecular formula is C15H14O3S and its molecular weight is 274.3 g/mol. The purity is usually 95%.
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properties

CAS RN

101093-83-8

Product Name

Benzoic acid, 2-[[(4-methoxyphenyl)methyl]thio]-

Molecular Formula

C15H14O3S

Molecular Weight

274.3 g/mol

IUPAC Name

2-[(4-methoxyphenyl)methylsulfanyl]benzoic acid

InChI

InChI=1S/C15H14O3S/c1-18-12-8-6-11(7-9-12)10-19-14-5-3-2-4-13(14)15(16)17/h2-9H,10H2,1H3,(H,16,17)

InChI Key

XNWQNANDQXNBIQ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CSC2=CC=CC=C2C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Thiosalicylic acid 15.419 g(0.1 M) was dissolved in 150 mL of dimethylformamide (DMF) and 41.463 g(0.3M) of K2CO3, was added to the mixture with stirring. To the above solution, 4-methoxybenzyl chloride 15.661 g(0.1M) was added and the mixture was refluxed for 10 hours. The solution then was cooled to room temperature and 150 mL of water was added and the mixture was acidified with 3M HCl. The precipitated material was collected by gravity filtration and washed with acetone to give 27.364 g(99.7%) of white powder with a melting point of 225-227° C. and the following specifications:
Quantity
15.419 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
15.661 g
Type
reactant
Reaction Step Two
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Quantity
150 mL
Type
reactant
Reaction Step Three
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
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Quantity
41.463 g
Type
solvent
Reaction Step Five
Yield
99.7%

Synthesis routes and methods II

Procedure details

Thiosalicylic acid 15.419 g(0.1M) was dissolved in 150 mL of dimethylformamide (DMF) and 41.463 g(0.3M) of K2CO3, was added to the mixture with stirring. To the above solution, 4-methoxybenzyl chloride 15.661 g(0.1M) was added and the mixture was refluxed for 10 hours. The solution then was cooled to room temperature and 150 mL of water was added and the mixture was acidified with 3M HCL. The precipitated material was collected by gravity filtration and washed with acetone to give 27.364 g(99.7%) of white powder with a melting point of 225-227° C. and the following specifications:
Quantity
15.419 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
15.661 g
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
reactant
Reaction Step Three
Name
Quantity
41.463 g
Type
solvent
Reaction Step Four
Yield
99.7%

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